Cas no 1219979-30-2 (2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine)

• Product Name: 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine
• CAS No: 1219979-30-2
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 4687497
• Update Time: 2025-11-01

2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N1-methyl-N1-((tetrahydro-2H-pyran-4-yl)methyl)benzene-1,4-diamine
• 2-Chloro-N-1-methyl-N-1-(tetrahydro-2H-pyran-4-ylmethyl)-1,4-benzenediamine
• 2-chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine
• 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine

• Inchi： 1S/C13H19ClN2O/c1-16(9-10-4-6-17-7-5-10)13-3-2-11(15)8-12(13)14/h2-3,8,10H,4-7,9,15H2,1H3
• InChI Key： XXXJLJYOIQWMBE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N(C)CC1CCOCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 38.5

Additional information on 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine

Introduction to 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine (CAS No. 1219979-30-2)

2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine, identified by its Chemical Abstracts Service (CAS) number 1219979-30-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzene derivatives, featuring a unique structural motif that includes a chloro substituent, a methylamino group, and an N-methyl-N-(oxan-4-ylmethyl) moiety. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine consists of a benzene ring substituted with a chlorine atom at the 2-position. The nitrogen atoms are incorporated into an amino group and a methylamino group, with the latter further modified by an N-methyl-N-(oxan-4-ylmethyl) side chain. This complex arrangement of functional groups suggests potential interactions with biological targets, making it an intriguing subject for synthetic and pharmacological studies.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine align well with this objective. Specifically, the chloro substituent can participate in hydrogen bonding or π-stacking interactions, while the amino and methylamino groups can engage in polar interactions with biological targets. Additionally, the oxan-4-ylmethyl side chain introduces a flexible ether linkage, which may enhance solubility and bioavailability.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. Researchers have been exploring its pharmacological profile to assess its activity against various therapeutic targets. Preliminary studies suggest that 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and cancer progression. These findings are particularly noteworthy given the increasing demand for targeted therapies that can modulate specific disease pathways.

The synthesis of 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it possible to access this compound with high purity and yield. Modern techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies have been instrumental in constructing the desired molecular architecture efficiently.

From a computational chemistry perspective, the properties of 2-Chloro-1-N-methyl-1-N-(oxan-4-ylmethyl)benzene-1,4-diamine have been extensively modeled to predict its behavior in biological systems. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding affinity and interaction modes with potential targets. These computational studies are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic applications.

The pharmaceutical industry has been particularly interested in benzene derivatives due to their versatility and efficacy in modulating biological processes. The structural motif of 2-Chloro-1-N-methyl-benzene N -methylene N -(tetrahydro-pyran -4 - ylmethylethylene diamine (CAS No. 1219979 30 2 ) aligns well with this trend. By incorporating diverse functional groups into the benzene core, researchers aim to develop compounds that can interact selectively with biological targets while minimizing off-target effects.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) of large libraries of compounds to identify promising candidates like 2-Chloro-benzene diamine . HTS platforms allow for rapid assessment of thousands of molecules based on their biochemical activity, providing valuable data for further optimization.

The role of 2-Chloro-benzene diamine in medicinal chemistry extends beyond its potential as an active pharmaceutical ingredient (API). It serves as a valuable scaffold for designing analogs with enhanced pharmacological properties. By modifying specific functional groups or introducing new ones, researchers can fine-tune the activity and selectivity of derived compounds.

In conclusion,2-Chloro-benzene diamine (CAS No. 1219979 30 2 ) represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features make it a promising candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs across various therapeutic areas.